Cas no 2227914-69-2 (methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate)
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate
- 2227914-69-2
- EN300-1975558
-
- Inchi: 1S/C11H13ClO4/c1-15-10-4-3-7(12)5-8(10)9(13)6-11(14)16-2/h3-5,9,13H,6H2,1-2H3/t9-/m1/s1
- InChI Key: ZFDPAUPMBRMPMA-SECBINFHSA-N
- SMILES: ClC1C=CC(=C(C=1)[C@@H](CC(=O)OC)O)OC
Computed Properties
- Exact Mass: 244.0502366g/mol
- Monoisotopic Mass: 244.0502366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.8Ų
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1975558-0.05g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 0.05g |
$1393.0 | 2023-09-16 | ||
| Enamine | EN300-1975558-0.1g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 0.1g |
$1459.0 | 2023-09-16 | ||
| Enamine | EN300-1975558-0.25g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 0.25g |
$1525.0 | 2023-09-16 | ||
| Enamine | EN300-1975558-0.5g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 0.5g |
$1591.0 | 2023-09-16 | ||
| Enamine | EN300-1975558-1.0g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1975558-2.5g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 2.5g |
$3249.0 | 2023-09-16 | ||
| Enamine | EN300-1975558-5.0g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 5g |
$4806.0 | 2023-06-01 | ||
| Enamine | EN300-1975558-10.0g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 10g |
$7128.0 | 2023-06-01 | ||
| Enamine | EN300-1975558-1g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 1g |
$1658.0 | 2023-09-16 | ||
| Enamine | EN300-1975558-5g |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate |
2227914-69-2 | 5g |
$4806.0 | 2023-09-16 |
methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate
Methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate (CAS No. 2227914-69-2): A Comprehensive Overview
Methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2227914-69-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The compound's stereochemistry, particularly the (3R) configuration, plays a crucial role in its biological activity and interaction with target enzymes and receptors.
The< strong>5-chloro-2-methoxyphenyl moiety in the molecule contributes to its distinct pharmacophoric properties, making it a valuable scaffold for designing novel therapeutic agents. This aromatic ring system, with its electron-withdrawing chloro group and electron-donating methoxy group, influences the compound's solubility, metabolic stability, and binding affinity. Such structural attributes are often exploited in medicinal chemistry to optimize drug-like properties, including bioavailability and selectivity.
In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong>(3R) configuration of methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate makes it a promising candidate for such applications. Chiral centers are critical in determining the biological activity of many pharmaceuticals, as they can significantly alter the interaction of a drug with biological targets. The stereochemistry of this compound has been extensively studied to understand its mechanism of action and potential therapeutic benefits.
Research involving methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate has explored its role in various biological pathways. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses, neurodegenerative diseases, and cancer. The< strong>5-chloro-2-methoxyphenyl group is particularly noteworthy, as it has been shown to modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation.
The< strong>3-hydroxypropanoate side chain adds another layer of complexity to the compound's biological interactions. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Additionally, the hydroxyl group provides a site for metabolic modification, which can influence the compound's pharmacokinetic profile. Understanding these interactions is crucial for optimizing the therapeutic potential of this molecule.
Synthetic approaches to obtaining methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate have been refined over time to ensure high yield and enantioselectivity. The synthesis typically involves multi-step reactions, including stereoselective reductions and functional group transformations. Advanced techniques such as asymmetric hydrogenation have been employed to achieve the desired< strong>(3R) configuration with high enantiomeric excess. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and potential clinical applications.
The pharmacological profile of methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate is being actively investigated in preclinical studies. Preliminary results indicate that the compound demonstrates promising activity in models of inflammation and pain relief. The ability to modulate key inflammatory pathways makes it a candidate for developing novel anti-inflammatory drugs with improved efficacy and safety profiles. Furthermore, its potential role in neurodegenerative diseases is being explored, as inflammation is known to be a significant factor in conditions such as Alzheimer's disease and Parkinson's disease.
The< strong>CAS number 2227914-69-2 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and regulatory filings. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate in their studies without ambiguity. The CAS registry system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, ensuring reliability and consistency across different scientific disciplines.
In conclusion, methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate is a structurally complex and biologically relevant compound with significant potential in pharmaceutical development. Its unique stereochemistry, functional groups, and pharmacological properties make it an attractive candidate for further research into treating various diseases. As synthetic methodologies continue to advance, access to this compound will improve, enabling more comprehensive studies into its therapeutic applications.
2227914-69-2 (methyl (3R)-3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)